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Compound of Interest

Compound Name: D-Mannose-13C6

Cat. No.: B12395662

Essential Safety and Handling Guide for D-
Mannose-13C6

This guide provides crucial safety and logistical information for the proper handling and

disposal of D-Mannose-13C6, a non-radioactive, stable isotope-labeled carbohydrate.

Adherence to these procedures is essential for maintaining a safe laboratory environment and

ensuring the integrity of experimental outcomes.

Operational Plan: Step-by-Step Handling
Procedures

1

2

. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Verify that the product name, CAS number (287100-74-7), and isotopic labeling (13C6)
match the order specifications.[1]

Don personal protective equipment (PPE) before handling the container.

. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.
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» Hand Protection: Use standard laboratory gloves (e.g., nitrile). Change gloves frequently,
especially if they become contaminated.

e Body Protection: A standard laboratory coat is required.

o Respiratory Protection: Under normal handling conditions with adequate ventilation,
respiratory protection is not required. If creating dust, use a NIOSH-approved respirator.

3. Storage:
o Store in a tightly sealed container in a cool, dry place.[2]
o Keep away from strong oxidizing agents.

o D-Mannose-13C6 is classified as a combustible solid.[1] Store away from sources of
ignition.

4. Handling and Preparation of Solutions:

e Handle in a well-ventilated area. A chemical fume hood is recommended, especially when
handling the powder, to avoid inhalation and prevent cross-contamination.

» To prevent contamination of natural abundance experiments, use dedicated spatulas,
weighing boats, and glassware.

o When preparing solutions, if using water as the solvent, it is recommended to filter and
sterilize the solution with a 0.22 pm filter before use.[3]

e Avoid creating dust.[4]
Disposal Plan
1. Waste Identification:

e Solid Waste: Unused D-Mannose-13C6 powder, contaminated weighing boats, and
disposable labware.

e Liquid Waste: Solutions containing D-Mannose-13C6.
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e Sharps Waste: Contaminated needles or other sharps.
2. Waste Segregation and Collection:
o Collect solid waste in a designated, labeled waste container.

o Collect liquid waste in a separate, labeled container. Do not mix with other chemical waste
unless compatible.

» Dispose of contaminated sharps in an appropriate sharps container.
3. Final Disposal:
» Dispose of all waste in accordance with local, state, and federal regulations.

¢ While D-Mannose is not considered hazardous to the environment, it is crucial to follow
institutional guidelines for chemical waste disposal.[5][6]

Quantitative Data Summary

Property Value Source
Molecular Formula 13C6H1206 [1]
Molecular Weight 186.11 g/mol [11121[71
Melting Point 133 °C [1][8]
Form Solid Powder [1]
Isotopic Purity >98 atom % 13C [1]
Storage Class 11 (Combustible Solids) [1]

Experimental Workflow for Handling D-Mannose-
13C6
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Caption: Workflow for handling D-Mannose-13C6 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling D-Mannose-
13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395662#personal-protective-equipment-for-
handling-d-mannose-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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